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Compound Name:
difluorobenzoate
CAS No.: 918523-44-1
Cat. No.: B1373418
. J

In the landscape of modern drug discovery and development, the incorporation of fluorine
atoms into molecular scaffolds is a well-established strategy to enhance key pharmacological
properties. Fluorinated amines and their derivatives are particularly valuable building blocks.[1]
The presence of fluorine can modulate basicity, improve metabolic stability, and increase
lipophilicity, thereby positively influencing a drug candidate's bioavailability and efficacy. Benzyl
3-amino-2,6-difluorobenzoate is a key intermediate, combining the structural features of a
fluorinated aniline with a readily cleavable benzyl ester protecting group, making it a versatile
reagent for the synthesis of complex pharmaceutical targets.

This guide provides a robust, scalable, and economically viable two-step synthetic route for the
preparation of Benzyl 3-amino-2,6-difluorobenzoate, suitable for kilogram-scale production.
The process is designed with a focus on operational safety, efficiency, and high purity of the
final product.

Overall Synthetic Strategy

The synthesis is approached as a two-stage process, commencing with the commercially
available 2,6-Difluoro-3-nitrobenzoic acid.[2][3][4][5][6][7] This strategy is predicated on two
high-yielding and industrially proven chemical transformations: catalytic hydrogenation for the
selective reduction of an aromatic nitro group, followed by a classic Fischer esterification to
install the benzyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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